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Compound of Interest

Compound Name: 1,4-Bis(2-hydroxyethoxy)-2-butyne

Cat. No.: B167926 Get Quote

An In-depth Technical Guide on 1,4-Bis(2-hydroxyethoxy)-2-butyne (CAS 1606-85-5)

Introduction
1,4-Bis(2-hydroxyethoxy)-2-butyne, identified by the CAS number 1606-85-5, is a chemical

compound also known as Butynediol ethoxylate (BEO).[1] It is a condensation product of

butynediol and ethylene oxide.[2] This technical guide provides a comprehensive overview of

its chemical properties, primary industrial applications, and synthesis, tailored for researchers,

scientists, and professionals in chemical and materials science. While the audience includes

drug development professionals, it is important to note that the current body of scientific

literature does not indicate significant research into the pharmacological or biological activities

of this compound. Its primary applications are in the industrial sector.

Chemical Properties and Identification
1,4-Bis(2-hydroxyethoxy)-2-butyne is an ethoxy alcohol analog that typically presents as a

clear, colorless to yellow or brown viscous liquid.[3][4][5][6] It is known to be air-sensitive and

should be stored under an inert gas in a cool, dark place.[5] This compound is incompatible

with oxidizing agents.[5]

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 1606-85-5[7]

Molecular Formula C8H14O4[7][8]

Molecular Weight 174.19 g/mol [3]

IUPAC Name 2-[4-(2-hydroxyethoxy)but-2-ynoxy]ethanol[9]

Synonyms

Butynediol ethoxylate (BEO), 2-Butyne-1,4-diol

Bis(2-hydroxyethyl) Ether, 1,4-Di(2-

hydroxyethoxy)-2-butyne[8]

InChI
InChI=1S/C8H14O4/c9-3-7-11-5-1-2-6-12-8-4-

10/h9-10H,3-8H2[7]

InChIKey IXAWTPMDMPUGLV-UHFFFAOYSA-N[7]

Canonical SMILES OCCOCC#CCOCCO[7]

Table 2: Physicochemical Properties
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Property Value

Appearance Clear yellow to brown viscous liquid[4]

Density 1.1415 g/cm³ at 20 °C[7][10]

1.144 g/mL at 25 °C[4]

1.11-1.16 g/cm³ at 20 °C[6]

Boiling Point 150-156 °C at 2 Torr[7]

71-72 °C at 1 Torr[10]

322.1 °C at 760 mmHg (Predicted)[11]

Flash Point >230 °F (>110 °C)[1][10]

Refractive Index n20/D 1.485[4]

1.4740-1.4840 at 20 °C[6]

Solubility Miscible with water in all proportions[12]

Vapor Pressure 2.28E-05 mmHg at 25°C[10]

Stability

Stable at room temperature in closed containers

under normal storage and handling conditions.

[10] Air sensitive.[5]

Primary Uses and Applications
The predominant application of 1,4-Bis(2-hydroxyethoxy)-2-butyne is as a key additive in the

electroplating industry, specifically in nickel electroplating baths.[13][14] It functions as a long-

lasting brightener and a weak leveling agent.[1][13][14]

In nickel electroplating, BEO helps to refine the grain size of the nickel coating.[2] This results

in a brighter, more uniform, and aesthetically pleasing finish. It is often used in conjunction with

other additives such as saccharin and various sulfonated compounds (e.g., PPS, PESS,

MOSS) to achieve desired coating properties.[2][13]

Beyond electroplating, other documented uses include:
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Corrosion Inhibitor: It can be used as a corrosion inhibitor for metals in acidic media.[12][14]

Chemical Intermediate: It serves as an intermediate in the manufacture of various products,

including herbicides, textile additives, plasticizers, and synthetic resins.[12]

Mechanism of Action in Nickel Electroplating
The function of BEO as a brightener and leveler is attributed to its adsorption onto the nickel

cathode surface during electrodeposition. The molecule's triple bond plays a crucial role in this

adsorption process.[8]

The proposed mechanism involves the following steps:

Adsorption: BEO molecules adsorb onto the surface of the nickel electrode.

Inhibition of Crystallization: This adsorbed layer inhibits the electrocrystallization of nickel.[8]

[13]

Hydrogenation: The adsorbed BEO can react with atomic hydrogen on the cathode surface,

leading to its hydrogenation. This process consumes hydrogen ions near the electrode,

which can increase the local pH.[8]

Leveling Effect: The additive tends to adsorb more strongly on peaks and protrusions of the

surface, inhibiting deposition in these areas more than in the valleys. This differential

inhibition leads to a smoother, leveled surface.
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Caption: Mechanism of BEO in Nickel Electroplating.

Experimental Protocols
Synthesis of 1,4-Bis(2-hydroxyethoxy)-2-butyne
A general method for the synthesis of 1,4-Bis(2-hydroxyethoxy)-2-butyne involves the

ethoxylation of 2-butyne-1,4-diol. A more specific, though less detailed, synthesis route

mentioned in the literature starts from 2,2'-(but-2-yne-1,4-diylbis(oxy))diethanol ditrityl ether in
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the presence of an inert gas.[3][4] The fundamental reaction is the addition of ethylene oxide to

2-butyne-1,4-diol.

A plausible generalized laboratory-scale synthesis based on Williamson ether synthesis

principles would involve the reaction of the dianion of 2-butyne-1,4-diol with an appropriate

ethylene oxide equivalent, such as 2-chloroethanol, under basic conditions.

Materials:

2-Butyne-1,4-diol

A strong base (e.g., Sodium Hydride, NaH)

2-Chloroethanol

Anhydrous aprotic solvent (e.g., Tetrahydrofuran, THF)

Inert atmosphere (Nitrogen or Argon)

Methodology:

Alkoxide Formation: Dissolve 2-butyne-1,4-diol in anhydrous THF in a flame-dried, three-

neck round-bottom flask under an inert atmosphere.

Cool the solution in an ice bath (0 °C).

Slowly add a stoichiometric amount (2 equivalents) of a strong base like sodium hydride to

form the dialkoxide. Allow the reaction to stir for a period to ensure complete deprotonation.

Nucleophilic Substitution: Slowly add 2 equivalents of 2-chloroethanol to the reaction

mixture.

Allow the reaction to warm to room temperature and then heat to reflux to drive the SN2

reaction to completion. Monitor the reaction progress using a suitable technique (e.g., Thin

Layer Chromatography).

Workup and Purification: After the reaction is complete, cool the mixture and quench it by

carefully adding water or a saturated aqueous ammonium chloride solution.
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Extract the product into an organic solvent (e.g., ethyl acetate).

Wash the combined organic layers with brine, dry over an anhydrous drying agent (e.g.,

MgSO4), filter, and concentrate the solvent under reduced pressure.

Purify the crude product, likely via vacuum distillation, to yield the final 1,4-Bis(2-
hydroxyethoxy)-2-butyne.
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Caption: General Synthesis Pathway for BEO.

Safety and Toxicology
According to available safety data sheets, 1,4-Bis(2-hydroxyethoxy)-2-butyne is irritating to

the eyes, respiratory system, and skin.[4] It is advised to wear suitable protective gloves and

eye/face protection when handling this chemical. In case of contact with eyes, rinse

immediately with plenty of water and seek medical advice.[4] One safety data sheet indicates

that the substance does not meet the criteria for classification as acutely toxic, corrosive, a

sensitizer, mutagenic, carcinogenic, or a reproductive toxicant under Regulation (EC) No

1272/2008.[15] However, comprehensive toxicological data for this specific compound is limited

in publicly accessible literature.
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Conclusion
1,4-Bis(2-hydroxyethoxy)-2-butyne (CAS 1606-85-5) is a specialty chemical with well-

established applications in the electroplating industry as a brightener and leveling agent. Its

chemical properties, particularly the presence of a butyne core and hydrophilic hydroxyethoxy

groups, dictate its function at the cathode-solution interface. While its primary role is industrial,

the synthesis and physicochemical data presented provide a valuable resource for chemists

and material scientists. The lack of significant research into its biological activities suggests its

use is confined to non-pharmacological applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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